2-(4-{3-Nitrophenyl}-1,3-thiazol-2-yl)-3-[3-methoxy-4-(2-oxo-2-phenylethoxy)phenyl]acrylonitrile
2-(4-{3-Nitrophenyl}-1,3-thiazol-2-yl)-3-[3-methoxy-4-(2-oxo-2-phenylethoxy)phenyl]acrylonitrile
Brand Name:
Vulcanchem
CAS No.:
333414-59-8
VCID:
VC0409926
InChI:
InChI=1S/C27H19N3O5S/c1-34-26-13-18(10-11-25(26)35-16-24(31)19-6-3-2-4-7-19)12-21(15-28)27-29-23(17-36-27)20-8-5-9-22(14-20)30(32)33/h2-14,17H,16H2,1H3/b21-12-
SMILES:
COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC(=O)C4=CC=CC=C4
Molecular Formula:
C27H19N3O5S
Molecular Weight:
497.5g/mol
2-(4-{3-Nitrophenyl}-1,3-thiazol-2-yl)-3-[3-methoxy-4-(2-oxo-2-phenylethoxy)phenyl]acrylonitrile
CAS No.: 333414-59-8
Main Products
VCID: VC0409926
Molecular Formula: C27H19N3O5S
Molecular Weight: 497.5g/mol
![2-(4-{3-Nitrophenyl}-1,3-thiazol-2-yl)-3-[3-methoxy-4-(2-oxo-2-phenylethoxy)phenyl]acrylonitrile - 333414-59-8](/images/no_structure.jpg)
| CAS No. | 333414-59-8 |
|---|---|
| Product Name | 2-(4-{3-Nitrophenyl}-1,3-thiazol-2-yl)-3-[3-methoxy-4-(2-oxo-2-phenylethoxy)phenyl]acrylonitrile |
| Molecular Formula | C27H19N3O5S |
| Molecular Weight | 497.5g/mol |
| IUPAC Name | (Z)-3-(3-methoxy-4-phenacyloxyphenyl)-2-[4-(3-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile |
| Standard InChI | InChI=1S/C27H19N3O5S/c1-34-26-13-18(10-11-25(26)35-16-24(31)19-6-3-2-4-7-19)12-21(15-28)27-29-23(17-36-27)20-8-5-9-22(14-20)30(32)33/h2-14,17H,16H2,1H3/b21-12- |
| Standard InChIKey | LZHBTYVTQUNRDT-MTJSOVHGSA-N |
| Isomeric SMILES | COC1=C(C=CC(=C1)/C=C(/C#N)\C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC(=O)C4=CC=CC=C4 |
| SMILES | COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC(=O)C4=CC=CC=C4 |
| Canonical SMILES | COC1=C(C=CC(=C1)C=C(C#N)C2=NC(=CS2)C3=CC(=CC=C3)[N+](=O)[O-])OCC(=O)C4=CC=CC=C4 |
| PubChem Compound | 5766710 |
| Last Modified | Nov 11 2021 |
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